Cas no 55043-20-4 (2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2Z)-)

• Product Name: 2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2Z)-
• CAS No: 55043-20-4
• MF: C₁₅H₁₁NOS
• MW: 253.318942308426
• CID: 352971
• PubChem ID: 1715032
• Update Time: 2025-04-19

2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2Z)-
• 24545-07-1
• NSC 255190
• 55043-20-4
• 2-(phenylmethylidene)-3,4-dihydro-2h-1,4-benzothiazin-3-one
• 2-Benzylidene-2H-1,4-benzothiazin-3(4H)-one
• HMS1787F19
• NSC-255190
• (2Z)-2-benzylidene-4H-1,4-benzothiazin-3-one
• 2-(Phenylmethylene)-2H-1,4-benzothiazin-3(4H)-one
• NSC255190
• AKOS001055979
• MD7EX558WV
• SCHEMBL8085249
• 2-benzylidene-4H-1,4-benzothiazin-3-one, (2Z)-
• (2Z)-2-(Phenylmethylene)-2H-1,4-benzothiazin-3(4H)-one

• Inchi： 1S/C15H11NOS/c17-15-14(10-11-6-2-1-3-7-11)18-13-9-5-4-8-12(13)16-15/h1-10H,(H,16,17)/b14-10-
• InChI Key： DOQUSBFMNDTPGT-UVTDQMKNSA-N
• SMILES： S1/C(=C\C2C=CC=CC=2)/C(NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 253.05623
• Monoisotopic Mass: 253.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1